Cas no 1333640-40-6 ([(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl imidazo[1,2-a]pyridine-6-carboxylate)
[(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl imidazo[1,2-a]pyridine-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1333640-40-6
- Z1172254499
- [(1-cyanocyclohexyl)(methyl)carbamoyl]methyl imidazo[1,2-a]pyridine-6-carboxylate
- EN300-26681174
- [(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl imidazo[1,2-a]pyridine-6-carboxylate
-
- Inchi: 1S/C18H20N4O3/c1-21(18(13-19)7-3-2-4-8-18)16(23)12-25-17(24)14-5-6-15-20-9-10-22(15)11-14/h5-6,9-11H,2-4,7-8,12H2,1H3
- InChI Key: FEGWXOXXWFNKHU-UHFFFAOYSA-N
- SMILES: O=C(COC(C1C=CC2=NC=CN2C=1)=O)N(C)C1(C#N)CCCCC1
Computed Properties
- Exact Mass: 340.15354051g/mol
- Monoisotopic Mass: 340.15354051g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 564
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 87.7Ų
[(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl imidazo[1,2-a]pyridine-6-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26681174-0.05g |
[(1-cyanocyclohexyl)(methyl)carbamoyl]methyl imidazo[1,2-a]pyridine-6-carboxylate |
1333640-40-6 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
[(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl imidazo[1,2-a]pyridine-6-carboxylate Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on [(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl imidazo[1,2-a]pyridine-6-carboxylate
Introduction to [(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl imidazo[1,2-a]pyridine-6-carboxylate (CAS No. 1333640-40-6)
Compound with the chemical name [(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl imidazo[1,2-a]pyridine-6-carboxylate (CAS No. 1333640-40-6) represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a cyanocyclohexyl moiety, a methyl carbamoyl group, and an imidazo[1,2-a]pyridine core, which collectively contribute to its unique chemical and pharmacological properties.
The cyanocyclohexyl group is particularly noteworthy as it introduces a high degree of steric hindrance and electronic complexity to the molecule. This feature can influence both the solubility and binding affinity of the compound, making it an attractive scaffold for drug design. The presence of the methyl carbamoyl group further enhances the molecular diversity, providing additional sites for interaction with biological targets. These structural elements are often exploited in medicinal chemistry to modulate pharmacokinetic profiles and improve target specificity.
The central imidazo[1,2-a]pyridine core is a well-studied scaffold in medicinal chemistry, known for its broad spectrum of biological activities. This heterocyclic system has been extensively explored for its potential in developing treatments for various diseases, including cancer, infectious diseases, and inflammatory disorders. Recent studies have highlighted the importance of imidazo[1,2-a]pyridine derivatives in modulating enzyme activity and receptor binding, making them valuable candidates for further pharmacological investigation.
In recent years, significant progress has been made in understanding the pharmacological properties of imidazo[1,2-a]pyridine-based compounds. For instance, research has demonstrated that these molecules can exhibit potent inhibitory effects on certain kinases and transcription factors, which are crucial targets in oncology research. The structural features of this compound, particularly the cyanocyclohexyl and methyl carbamoyl groups, may contribute to its ability to interact with these targets in a highly specific manner.
The synthesis of [(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl imidazo[1,2-a]pyridine-6-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the imidazo[1,2-a]pyridine core through cyclization reactions involving appropriate precursors. Subsequent functionalization steps introduce the cyanocyclohexyl and methyl carbamoyl groups, which are critical for achieving the desired biological activity.
The introduction of the cyanocyclohexyl group often requires careful handling due to its potential reactivity under certain conditions. However, when properly incorporated into the molecular framework, this group can significantly enhance the pharmacological properties of the compound. Similarly, the addition of the methyl carbamoyl group is achieved through nucleophilic substitution reactions or other coupling techniques that are well-established in synthetic organic chemistry.
The final product, [(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl imidazo[1,2-a]pyridine-6-carboxylate (CAS No. 1333640-40-6), is characterized by its complex structural architecture and multifunctional nature. This compound has been subjected to various biological assays to evaluate its potential therapeutic applications. Preliminary studies have shown promising results in terms of inhibiting certain enzymatic activities and modulating receptor interactions.
The pharmacokinetic profile of this compound is also an area of active investigation. Researchers are interested in understanding how the structural features of [(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl imidazo[1,2-a]pyridine-6-carboxylate influence its absorption, distribution, metabolism, excretion (ADME), and overall bioavailability. These studies are crucial for determining whether this compound has the potential to translate into effective therapeutic agents.
In conclusion, [(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl imidazo[1,2-a]pyridine-6-carboxylate (CAS No. 1333640-40-6) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this one will play a crucial role in discovering new treatments for various diseases.
1333640-40-6 ([(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl imidazo[1,2-a]pyridine-6-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)